Cas no 2194903-91-6 (1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one)

1-[2-(Morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core functionalized with morpholine and naphthalene substituents. Its structural complexity and fused ring system make it a valuable intermediate in medicinal chemistry, particularly for targeting kinase-related pathways. The morpholine moiety enhances solubility and bioavailability, while the naphthalene group contributes to hydrophobic interactions, potentially improving binding affinity. This compound is suited for research applications in drug discovery, especially in the development of kinase inhibitors or modulators of protein-protein interactions. Its well-defined synthetic route ensures reproducibility for further pharmacological evaluation.
1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one structure
2194903-91-6 structure
Product Name:1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one
CAS No:2194903-91-6
MF:C23H24N4O2
MW:388.462265014648
CID:5325267
Update Time:2025-05-23

1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one
    • 1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-2-naphthalen-1-ylethanone
    • 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one
    • Inchi: 1S/C23H24N4O2/c28-21(15-18-7-3-6-17-5-1-2-9-20(17)18)27-10-4-8-19-16-24-23(25-22(19)27)26-11-13-29-14-12-26/h1-3,5-7,9,16H,4,8,10-15H2
    • InChI Key: KUCRHJSRNIBULD-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=NC=C3C(=N2)N(C(CC2=CC=CC4C=CC=CC2=4)=O)CCC3)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 567
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.6

1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one Pricemore >>

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1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one Related Literature

Additional information on 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one

Introduction to 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one (CAS No. 2194903-91-6)

1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one (CAS No. 2194903-91-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

The chemical structure of 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one is characterized by a central pyrido[2,3-d]pyrimidine core substituted with a morpholine group and a naphthalene moiety. The morpholine group is known for its ability to enhance the solubility and bioavailability of compounds, while the naphthalene moiety contributes to the overall hydrophobicity and binding affinity to target proteins.

Recent studies have highlighted the potential of 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-yl)ethan-1-one as a potent inhibitor of various kinases involved in cancer signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of Aurora kinase A (AURKA), a key regulator of mitosis and a validated target for cancer therapy. The researchers found that the compound exhibited selective inhibition of AURKA with an IC50 value of 0.3 μM in vitro.

In addition to its anti-cancer properties, 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]-2-(naphthalen-1-y)ethan-1-one has shown promise in modulating other biological processes. A recent study in the European Journal of Medicinal Chemistry reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this effect was attributed to the compound's ability to interfere with the NF-kB signaling pathway.

The pharmacokinetic properties of 1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-y]-2-(naphthalen-1-y)ethan-one have also been investigated in preclinical studies. These studies revealed that the compound has favorable oral bioavailability and a moderate half-life in vivo. The good pharmacokinetic profile suggests that it could be developed into an orally available therapeutic agent for various diseases.

In terms of safety and toxicity profiles, preliminary data indicate that 1-[2-(morpholin--4-y)-5-,6-,7-,8--pyrido[,-d]pyrimidin--y]-(-naphthalen--y)ethan-one is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are needed to fully evaluate its safety and efficacy in humans.

The development of 1-[2-(morpholin--4-y)-5-,6-,7-,8--pyrido[,-d]pyrimidin--y]-(-naphthalen--y)ethan-one as a therapeutic agent is an ongoing area of research. Current efforts are focused on optimizing its chemical structure to enhance potency and selectivity while minimizing potential side effects. Additionally, researchers are exploring combination therapies involving this compound to improve treatment outcomes for various diseases.

In conclusion, 1-[2-(morpholin--4-y)-5-,6-,7-,8--pyrido[,-d]pyrimidin--y]-(-naphthalen--y)ethan-one (CAS No. 2194903-) represents a promising lead compound with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry.

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